
Chloropicrin: A Technical Overview of its
Chemical Structure, Properties, and Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chloropicrin

Cat. No.: B1668804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of

chloropicrin, including its structure, nomenclature, and key physicochemical data. Detailed

experimental protocols for its synthesis and analysis are also presented to support research

and development activities.

Chemical Structure and IUPAC Nomenclature
Chloropicrin, a significant compound in both historical and contemporary chemical

applications, possesses a straightforward yet reactive molecular structure. It consists of a

single carbon atom bonded to three chlorine atoms and a nitro group.[1]

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is

trichloro(nitro)methane.[2][3] It is also commonly referred to as trichloronitromethane.[1][4] The

chemical formula for chloropicrin is CCl₃NO₂.[2][5]

Physicochemical and Toxicological Data
A summary of the key quantitative properties of chloropicrin is presented in the table below.

This data is essential for understanding its behavior in various experimental and environmental

settings.
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Property Value

Molecular Formula CCl₃NO₂

Molecular Weight 164.37 g/mol [2]

Appearance Colorless to pale yellow, oily liquid[2][5]

Odor Strong, irritating, pungent odor[2][6]

Density 1.692 g/mL[7]

Melting Point -69 °C[7]

Boiling Point 112 °C (decomposes)[5][6][7]

Solubility in Water 2 g/L at 25 °C[5][7]

Vapor Pressure 23.2 mmHg at 25 °C[5][7]

Octanol-Water Partition Coefficient (Kow) 269[5][7]

CAS Number 76-06-2[2]

Experimental Protocols
Synthesis of Chloropicrin via Chlorination of
Nitromethane
A common and effective method for the synthesis of chloropicrin involves the reaction of

nitromethane with sodium hypochlorite.[5][7]

Materials:

Nitromethane (CH₃NO₂)

Sodium hypochlorite (NaOCl) solution

Magnetic stirrer

Reaction flask (e.g., 2 L flat-bottom flask)
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Addition funnel

Reflux condenser

Procedure:

The sodium hypochlorite solution is placed in the reaction flask, and the flask is positioned

on a magnetic stirrer.

Nitromethane is loaded into the addition funnel.

With stirring at room temperature, the nitromethane is added slowly to the sodium

hypochlorite solution. The reaction is exothermic.[8]

After the addition is complete, the mixture is stirred for a specified period to ensure the

reaction goes to completion.

The resulting chloropicrin, which is denser than water, will form a separate layer.[2]

The product can be separated and purified, for instance, by washing with dilute hydrochloric

acid and drying with a desiccant like anhydrous calcium chloride.[8]

Analysis of Chloropicrin in Air Samples by Gas
Chromatography
The determination of chloropicrin concentrations in air is crucial for safety and environmental

monitoring. Gas chromatography (GC) is a widely used analytical technique for this purpose.[9]

[10][11][12][13]

Sample Collection:

A known volume of air is drawn through a sorbent tube, typically containing a resin like XAD-

4, using a calibrated personal sampling pump.[10][12]

Chloropicrin present in the air is adsorbed onto the resin.

Sample Preparation and Analysis:
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The chloropicrin is desorbed from the sorbent resin using a suitable solvent, such as ethyl

acetate or methylene chloride.[10][11]

The resulting solution is then analyzed by a gas chromatograph equipped with an

appropriate detector, such as an electron capture detector (ECD) or a mass spectrometer

(MS).[10][11][13]

Quantification is achieved by comparing the peak area of the chloropicrin in the sample to a

calibration curve generated from standards of known concentrations.[11]

Visualization of Chemical Structure
The following diagram illustrates the molecular structure of chloropicrin.
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Caption: Molecular structure of trichloro(nitro)methane (Chloropicrin).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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